Cas no 104-42-7 (4-Dodecylaniline)

4-Dodecylaniline structure

Product Name:4-Dodecylaniline

CAS No:104-42-7

Molecular Formula:C₁₈H₃₁N

Molecular Weight:261.445445299149

MDL:MFCD00007919

CID:35270

PubChem ID:24853981

4-Dodecylaniline Properties

Names and Identifiers

- 4-Dodecylaniline
- p-Dodecylaniline
- 4-n-Dodecylaniline
- 4-Dodecylphenylamine
- 4-(dodecyl)aniline
- 4-laurylaniline
- 4-n-dodecyl-aniline
- Benzenamine,4-dodecyl
- para-dodecylaniline
- 1-Amino-4-dodecylbenzene
- Aniline,p-dodecyl- (6CI,7CI,8CI)
- (p-Aminododecyl)benzene
- 1-(p-Aminophenyl)dodecane
- 4-Dodecylbenzenamine
- 4-n-Dodecylamine
- 4-dodecyl-benzenamin
- PARA DODECYL ANILINE
- 4-dodecyl-Benzenamine
- 4-dodecylibenzenamine
- 4-Dodecylaniline 97%
- Benzenamine, 4-dodecyl-
- P-dodecyl aniline
- KLPPPIIIEMUEGP-UHFFFAOYSA-N
- AK112063
- p-n-dodecylaniline
- paradodecyl aniline
- 4-n-Dodecylphenylamine
- KSC180I8P
- p-DODECYLANILINE, TECH
- Jsp000440
- LS00148
- Q234
- S
- 4-N-DODECYLANILINE
- EINECS 203-201-3
- DTXSID8021858
- NS00023303
- 4-Dodecylaniline, 97%
- CS-W022175
- FT-0631569
- W-108813
- 104-42-7
- MFCD00007919
- AC-18319
- D3427
- A800980
- AKOS015843157
- AS-15676
- H11881
- SCHEMBL112609
- SY102081
- DTXCID401858
- DB-000227
- P-DODECYLANILINE
- 4-n-dodecylaniline
- 4-DODECYLANILINE
- +Expand
- MDL： MFCD00007919
- InChIKey： KLPPPIIIEMUEGP-UHFFFAOYSA-N
- Inchi： 1S/C18H31N/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17/h13-16H,2-12,19H2,1H3
- SMILES： NC1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

Exact Mass: 261.24565g/mol
Surface Charge: 0
XLogP3: 7.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 11
Monoisotopic Mass: 261.24565g/mol
Monoisotopic Mass: 261.24565g/mol
Topological Polar Surface Area: 26Å²
Heavy Atom Count: 19
Complexity: 182
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 6.31340
PSA: 26.02000
Refractive Index: 1.5080 (estimate)
Boiling Point: 212°C/10mmHg(lit.)
Melting Point: 42°C(lit.)
Flash Point: Fahrenheit: 302 ° f
Celsius: 150 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 0.8907 (estimate)

4-Dodecylaniline Security Information

Symbol: GHS07 GHS09
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3077 9 / PGIII
Hazard Statement： H315-H319-H410
Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 22
Signal Word：Warning
TSCA：Yes
HazardClass：9

4-Dodecylaniline Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Dodecylaniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LRI-100mg	4-Dodecylaniline	104-42-7	97%	100mg	$5.00
A2B Chem LLC	AB67374-100mg	4-Dodecylaniline	104-42-7	97%	100mg	$5.00	2024-04-20
Aaron	AR003LZU-100mg	4-Dodecylaniline	104-42-7	97%	100mg	$4.00
abcr	AB336768-1 g	4-Dodecylaniline, 95%; .	104-42-7	95%	1g	€84.90	2023-05-19
Alichem	A019148094-25g	4-Dodecylaniline	104-42-7	98%	25g	$267.80	2023-09-04
Ambeed	A200471-100mg	4-Dodecylaniline	104-42-7	97%	100mg	$6.0
Chemenu	CM247482-10g	4-Dodecylaniline	104-42-7	95+%	10g	$133
eNovation Chemicals LLC	D748511-25g	4-Dodecylaniline	104-42-7	97%	25g	$230	2022-05-25
TRC	D525730-100mg	4-Dodecylaniline	104-42-7		100mg	$64.00	2023-05-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H65528-1g	4-n-Dodecylaniline, 95%	104-42-7	95%	1g	￥1152.00

4-Dodecylaniline Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:104-42-7)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:104-42-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:104-42-7)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:104-42-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Dodecylaniline Related Literature

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2. Carbon nanotube catalysts: recent advances in synthesis, characterization and applications

Yibo Yan,Jianwei Miao,Zhihong Yang,Fang-Xing Xiao,Hong Bin Yang,Bin Liu,Yanhui Yang Chem. Soc. Rev. 2015 44 3295
3. Towards polymetallic lanthanide complexes as dual contrast agents for magnetic resonance and optical imaging

Elke Debroye,Tatjana N. Parac-Vogt Chem. Soc. Rev. 2014 43 8178
4. Tailor made synthesis of amphiphilic azoaromatics via regioselective C–N bond fusion. Comparative studies of surface properties of the two positional isomers and cobalt complexes

Sucheta Joy,Prabir Pal,Mrityunjoy Mahato,G. B. Talapatra,Sreebrata Goswami Dalton Trans. 2010 39 2775
5. 166. Researches on monolayers. Part I. Molecular areas and orientation at water surfaces of aromatic azo-compounds containing long alkyl chains

C. H. Giles,E. L. Neustadter J. Chem. Soc. 1952 918
6. Molecular design of viologens to exhibit low-order liquid-crystalline phases

Satoshi Arai,Yusuke Ohgi,Minami Takahashi,Khoa V. Le,Takeo Sasaki,Yumiko Naka Mater. Adv. 2022 3 2131
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Lucia Veltri,Gabriella Cavallo,Amerigo Beneduci,Pierangelo Metrangolo,Giuseppina Anna Corrente,Maurizio Ursini,Roberto Romeo,Giancarlo Terraneo,Bartolo Gabriele New J. Chem. 2019 43 18285
8. Magnetofluorescent micelles incorporating DyIII–DOTA as potential bimodal agents for optical and high field magnetic resonance imaging

Michael Harris,Luce Vander Elst,Sophie Laurent,Tatjana N. Parac-Vogt Dalton Trans. 2016 45 4791
9. Synthesis of 3,4-dihydro-2H-1,4-benzo[b]thiazine derivatives via DABCO-catalyzed one-pot three-component condensation reactions

Jiaping Wu,Yongjia Shang,Cuie Wang,Xinwei He,Zhenglei Yan,Manman Hu,Fuyin Zhou RSC Adv. 2013 3 4643

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:104-42-7)4-Dodecylaniline

Purity:99%

Quantity:100g

Price($):384.0

atkchemica

(CAS:104-42-7)4-Dodecylaniline

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally

Cas no 104-42-7 (4-Dodecylaniline)

4-Dodecylaniline Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Dodecylaniline Security Information

4-Dodecylaniline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Dodecylaniline Price

4-Dodecylaniline Suppliers

4-Dodecylaniline Related Literature

Related Categories

104-42-7 (4-Dodecylaniline) Related Products